A facile synthesis of diverse 5-arylated triazoles via a Cu-catalyzed oxidative interrupted click reaction with arylboronic acids in air†
Organic Chemistry Frontiers Pub Date: 2018-07-04 DOI: 10.1039/C8QO00590G
Abstract
We herein disclose a Cu-catalyzed synthesis of 5-arylsubstituted 1,2,3-triazoles via an oxidative interrupted click reaction, using air as the sole terminal oxidant. The current protocol provides a novel method for the one-step construction of fully substituted triazoles in good yields under mild conditions, in which arylboronic acids are employed as aromatic sources to interrupt the cuprateātriazole intermediate for the first time.
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